Cas no 2309572-16-3 (N-[1-(3-bromobenzoyl)azetidin-3-yl]pyrazin-2-amine)

• Product Name: N-[1-(3-bromobenzoyl)azetidin-3-yl]pyrazin-2-amine
• CAS No: 2309572-16-3
• MF: C₁₄H₁₃BrN₄O
• MW: 333.183221578598
• CID: 5338646
• PubChem ID: 131703837
• Update Time: 2025-06-08

N-[1-(3-bromobenzoyl)azetidin-3-yl]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6550-5130
• AKOS040702664
• N-[1-(3-bromobenzoyl)azetidin-3-yl]pyrazin-2-amine
• (3-bromophenyl)(3-(pyrazin-2-ylamino)azetidin-1-yl)methanone
• 2309572-16-3
• (3-Bromophenyl)[3-(2-pyrazinylamino)-1-azetidinyl]methanone

• Inchi： 1S/C14H13BrN4O/c15-11-3-1-2-10(6-11)14(20)19-8-12(9-19)18-13-7-16-4-5-17-13/h1-7,12H,8-9H2,(H,17,18)
• InChI Key： PTSXQYQSONMTLR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1CC(NC2=NC=CN=C2)C1)=O

Computed Properties

• Exact Mass: 332.02727g/mol
• Monoisotopic Mass: 332.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.8±50.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Additional information on N-[1-(3-bromobenzoyl)azetidin-3-yl]pyrazin-2-amine

Introduction to N-[1-(3-bromobenzoyl)azetidin-3-yl]pyrazin-2-amine (CAS No: 2309572-16-3)

N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2309572-16-3, represents a unique molecular structure that combines elements of both azetidine and pyrazine heterocycles, making it a promising candidate for various biological and chemical applications.

The molecular framework of N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine incorporates a 3-bromobenzoyl group, which is known for its ability to participate in various chemical reactions, including condensation and substitution reactions. This feature makes the compound particularly useful in the synthesis of more complex molecules, such as intermediates for drug development. The presence of the azetidine ring adds another layer of complexity, providing a scaffold that can interact with biological targets in unique ways.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The combination of azetidine and pyrazine moieties in N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine suggests potential applications in the development of new pharmaceuticals. For instance, such compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The 3-bromobenzoyl group, in particular, has been shown to enhance binding affinity to certain biological targets, making it a valuable moiety in drug design.

The synthesis of N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the azetidine ring, followed by functionalization with the 3-bromobenzoyl group. Subsequent steps involve the introduction of the pyrazin-2-amine moiety, which is critical for achieving the desired molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently.

The pharmacological potential of N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine has been investigated in several preclinical studies. These studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation and cancer progression. The compound's interaction with specific enzymes and receptors has been studied using computational modeling and experimental techniques. Such research has provided valuable insights into its mechanism of action and potential therapeutic applications.

In addition to its pharmaceutical applications, N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine has shown promise in materials science. Its unique molecular structure makes it a suitable candidate for developing novel polymers and coatings with enhanced properties. For example, it can be used to create materials with improved thermal stability or mechanical strength. The versatility of this compound underscores its importance not only in drug discovery but also in broader chemical applications.

The safety and environmental impact of N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine have also been carefully evaluated. Studies have demonstrated its stability under various conditions and its low toxicity profile in vitro. These findings suggest that the compound can be handled safely in laboratory settings without posing significant risks to human health or the environment. However, further research is needed to fully understand its long-term effects and to develop appropriate handling protocols.

The future prospects for N-[1-(3-bromobenzoylazetidin-3-yl)]pyrazin-2-amine are promising. Ongoing research aims to optimize its synthesis for industrial-scale production and to explore new applications in drug development and materials science. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative solutions that benefit society.